Cas no 1849320-63-3 (2-Morpholinemethanesulfonamide, N-methyl-)

• Product Name: 2-Morpholinemethanesulfonamide, N-methyl-
• CAS No: 1849320-63-3
• MF: C₆H₁₄N₂O₃S
• MW: 194.251960277557
• MDL: MFCD22396594
• CID: 5172373
• PubChem ID: 126972767
• Update Time: 2025-08-05

2-Morpholinemethanesulfonamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanesulfonamide, N-methyl-

• MDL： MFCD22396594
• Inchi： 1S/C6H14N2O3S/c1-7-12(9,10)5-6-4-8-2-3-11-6/h6-8H,2-5H2,1H3
• InChI Key： DRWMVYSSBGMOSK-UHFFFAOYSA-N
• SMILES： N1CCOC(CS(NC)(=O)=O)C1

Additional information on 2-Morpholinemethanesulfonamide, N-methyl-

Introduction to 2-Morpholinemethanesulfonamide, N-methyl- (CAS No. 1849320-63-3)

2-Morpholinemethanesulfonamide, N-methyl-, identified by its Chemical Abstracts Service (CAS) number 1849320-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of the morpholine and N-methyl substituents in its molecular structure imparts unique chemical properties that make it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of 2-Morpholinemethanesulfonamide, N-methyl- consists of a sulfonamide group linked to a morpholine ring, with an additional methyl group attached to the nitrogen atom of the sulfonamide moiety. This specific arrangement contributes to its solubility characteristics and interaction with biological targets, making it a promising scaffold for drug design. The compound's ability to modulate biological pathways is further enhanced by its amphiphilic nature, which allows it to interact effectively with both hydrophobic and hydrophilic regions of biological molecules.

In recent years, there has been a growing interest in sulfonamide derivatives as potential therapeutic agents due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, among others. The morpholine moiety in 2-Morpholinemethanesulfonamide, N-methyl- is particularly noteworthy, as it has been shown to enhance the bioavailability and metabolic stability of drug candidates. This feature is crucial for the development of orally active pharmaceuticals that can maintain efficacy over prolonged periods.

One of the most compelling aspects of 2-Morpholinemethanesulfonamide, N-methyl- is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By inhibiting specific kinases, this compound may be able to disrupt aberrant signaling pathways that contribute to disease progression. Preliminary studies have demonstrated that derivatives of sulfonamides can effectively bind to kinase active sites, leading to potent inhibition of their activity. The N-methyl group in 2-Morpholinemethanesulfonamide, N-methyl- further enhances its binding affinity by optimizing the orientation and interaction with the target kinase.

The synthesis of 2-Morpholinemethanesulfonamide, N-methyl- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the sulfonamide bond between a morpholine derivative and a sulfonyl chloride intermediate. Subsequent methylation at the nitrogen atom introduces the N-methyl group, completing the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical-grade standards.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of 2-Morpholinemethanesulfonamide, N-methyl-. Molecular docking studies have been conducted to predict how this compound interacts with various biological targets, including protein kinases and transcription factors. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives. Additionally, virtual screening techniques have been used to identify potential lead compounds for further optimization.

The pharmacokinetic profile of 2-Morpholinemethanesulfonamide, N-methyl- is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preclinical studies have shown that it exhibits moderate solubility in water and lipids, which suggests potential for oral administration. Furthermore, preliminary data indicate that it is metabolically stable and does not undergo significant degradation in vivo.

In conclusion,2-Morpholinemethanesulfonamide, N-methyl- (CAS No. 1849320-63-3) represents a promising candidate for further development in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,morpholine-based sulfonamides are likely to play an increasingly important role in drug discovery and development.